Cas no 33655-40-2 (Divaleramide)
Divaleramide structure
Product Name:Divaleramide
CAS No:33655-40-2
MF:C10H19NO2
MW:185.26336312294
CID:918231
PubChem ID:290803
Update Time:2025-04-19
Divaleramide Chemical and Physical Properties
Names and Identifiers
-
- Divaleramide
- 1-(1-OXOPENTYL)-PYRROLIDINE
- 1-(pyrrolidin-1-yl)pentan-1-one
- AC1L2GBP
- Divalerylamin
- divaleryl-amine
- NSC191020
- N-Valeryl-pyrrolidin
- N-Valeryl-valeramid
- Pyrrolidine, 1-(1-oxopentyl)-
- Pyrrolidine, 1-valeryl-
- SureCN7599563
- NSC155212
- 33655-40-2
- N-Pentanoylpentanimidic acid
- NSC-155212
- SCHEMBL5147801
- DTXSID70955275
-
- Inchi: 1S/C10H19NO2/c1-3-5-7-9(12)11-10(13)8-6-4-2/h3-8H2,1-2H3,(H,11,12,13)
- InChI Key: UFUJLYBHJBLJKT-UHFFFAOYSA-N
- SMILES: CCCCC(NC(CCCC)=O)=O
Computed Properties
- Exact Mass: 185.14167
- Monoisotopic Mass: 185.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.942
- Boiling Point: 298.1°C at 760 mmHg
- Flash Point: 113.7°C
- Refractive Index: 1.441
- PSA: 46.17
- LogP: 2.40050
Divaleramide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
33655-40-2 (Divaleramide) Related Products
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- 675-20-7(piperidin-2-one)
- 189939-61-5(PALMITOYLISOPROPYLAMIDE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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